Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)
![Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure](https://www.kuujia.com/scimg/cas/646450-62-6x300.png)
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties
Names and Identifiers
-
- Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
- 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
- DTXSID90435100
- 646450-62-6
- SCHEMBL5485312
-
- InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
- SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4
Computed Properties
- Exact Mass: 338.15447
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 338.15428940g/mol
- Heavy Atom Count: 25
- Complexity: 434
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 51.14
Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature
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Xue Lan,Yan Tao Dong,Tiancheng Mu,Xiao Zheng Lan Phys. Chem. Chem. Phys., 2022,24, 1399-1404
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Vidit B. Zala,Rishit S. Shukla,Sanjeev K. Gupta,P. N. Gajjar Catal. Sci. Technol., 2023,13, 5710-5717
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Flávia Amanda Pedroso de Morais,Adalberto Enumo, Jr.,Renato Sonchini Gonçalves,Gabriel Batista Cesar,Nathielle Miranda,Bruno Henrique Vilsinski,Ranulfo Combuca da Silva, Junior,Celso Vataru Nakamura,Noboru Hioka,Wilker Caetano Photochem. Photobiol. Sci., 2019,18, 487-494
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Hiroyuki Naiki,Hidetoshi Oikawa,Sadahiro Masuo Photochem. Photobiol. Sci., 2017,16, 489-498
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Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
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Kannan Vignesh,Dev Kumar Yadav,D. D. Wadikar,A. D. Semwal Sustainable Food Technol., 2024,2, 32-47
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Nur Amirah Jamaluddin,Suriani Abu Bakar,Tretya Ardyani,Masanobu Sagisaka,Shota Suhara,Mohamad Hafiz Mamat,Mohd Khairul Ahmad,Stephen M. King,Sarah E. Rogers,Julian Eastoe Phys. Chem. Chem. Phys., 2020,22, 12732-12744
646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-) Related Products
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